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Compound of Interest

Compound Name: VPC-13566

Cat. No.: B1684039 Get Quote

Technical Support Center: VPC-13566
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the solubility of VPC-13566 in aqueous solutions for research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making a stock solution of VPC-13566?

A1: The recommended solvent for preparing a stock solution of VPC-13566 is dimethyl

sulfoxide (DMSO).[1][2] It is soluble in DMSO, and a concentration of 65 mg/mL (251.63 mM)

can be achieved, though sonication is recommended to facilitate dissolution.[2]

Q2: Can I dissolve VPC-13566 directly in aqueous buffers like PBS or cell culture media?

A2: Direct dissolution of VPC-13566 in aqueous buffers is not recommended due to its low

aqueous solubility. It is a hydrophobic molecule. To work with VPC-13566 in aqueous systems,

it is standard practice to first prepare a concentrated stock solution in DMSO and then dilute

this stock into the aqueous buffer or media.

Q3: How should I store the VPC-13566 stock solution?

A3: Store the DMSO stock solution at -20°C for long-term storage (months to years) or at 4°C

for short-term storage (days to weeks).[1] One vendor suggests that in-solvent stock solutions

can be stored at -80°C for up to a year.[2]
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Q4: What is the mechanism of action of VPC-13566?

A4: VPC-13566 is a small molecule inhibitor of the Androgen Receptor (AR).[2] It specifically

targets the Binding Function-3 (BF3) pocket of the AR.[3] This interaction blocks the AR's co-

chaperone interactions, which are necessary for its nuclear translocation and subsequent

activation of transcription.[3] By preventing the nuclear translocation of AR, VPC-13566 inhibits

the expression of AR target genes.[3][4]

Troubleshooting Guide: Aqueous Solubility Issues
This guide addresses common problems researchers may encounter when diluting DMSO

stock solutions of VPC-13566 into aqueous solutions for in vitro experiments.

Problem: Precipitation or cloudiness is observed after diluting the DMSO stock solution into my

aqueous buffer or cell culture medium.

Cause: This is likely due to the low aqueous solubility of VPC-13566. When the DMSO stock is

diluted, the concentration of the organic solvent decreases, and the compound may crash out

of the solution.

Solutions:

Decrease the Final Concentration: The most straightforward solution is to lower the final

working concentration of VPC-13566 in your experiment. The IC50 values for VPC-13566 in

cell-based assays are in the nanomolar to low micromolar range, so high concentrations may

not be necessary.[3]

Increase the Percentage of DMSO (with caution): You can try to slightly increase the final

percentage of DMSO in your aqueous solution. However, be aware that DMSO can have its

own biological effects on cells, typically at concentrations above 0.5%. It is crucial to have a

vehicle control with the same final DMSO concentration in your experiments.

Use a Solubility Enhancer: For more challenging situations, consider using a solubility-

enhancing agent. A formulation used for in vivo studies of VPC-13566 included (2-

Hydroxypropyl)-β-cyclodextrin, which is a common agent used to increase the aqueous

solubility of hydrophobic compounds.[3] You may need to optimize the concentration of the

cyclodextrin for your specific application.
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Prepare the Working Solution Fresh: Do not store dilute aqueous solutions of VPC-13566.

Prepare them fresh for each experiment by diluting the DMSO stock solution immediately

before use.

Vortex During Dilution: When preparing the working solution, vortex the aqueous medium

while slowly adding the DMSO stock solution. This rapid mixing can help to prevent localized

high concentrations of the compound that can lead to precipitation.

Data and Protocols
Solubility Data

Solvent Concentration Notes Reference

DMSO
65 mg/mL (251.63

mM)

Sonication is

recommended.
[2]

In Vivo Formulation

Vehicle: 5% DMSO,

10% (2-

Hydroxypropyl)-β-

cyclodextrin, 85%

water

Used for

intraperitoneal

injection in mice.

[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out the desired amount of VPC-13566 powder

(Molecular Weight: 258.32 g/mol ).[1] For example, to make 1 mL of a 10 mM solution, you

would need 2.58 mg of VPC-13566.

Add DMSO: Add the appropriate volume of high-purity DMSO to the vial containing the VPC-
13566 powder.

Dissolve: Vortex the solution vigorously. If needed, sonicate the vial in a water bath for a few

minutes to ensure complete dissolution.[2]

Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.
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Protocol 2: Preparation of a Working Solution for Cell Culture Experiments

Thaw Stock Solution: Thaw a vial of the 10 mM VPC-13566 stock solution at room

temperature.

Pre-warm Medium: Pre-warm your cell culture medium or buffer to 37°C.

Dilute: While vortexing the pre-warmed medium, add the required volume of the DMSO stock

solution to achieve your desired final concentration. For example, to make 10 mL of a 10 µM

working solution, add 10 µL of the 10 mM stock solution to 10 mL of medium. The final

DMSO concentration will be 0.1%.

Use Immediately: Use the freshly prepared working solution immediately for your

experiment.
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Troubleshooting Workflow for VPC-13566 Solubility Issues
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Caption: Troubleshooting workflow for VPC-13566 aqueous solubility.
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VPC-13566 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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